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Compound of Interest

Compound Name: Glyphosate-13C2,15N

Cat. No.: B564288 Get Quote

An In-depth Technical Guide to Glyphosate-13C2,15N
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Glyphosate-13C2,15N, an isotopically labeled form of the

widely used herbicide, glyphosate. This document is intended for professionals in research and development who

require detailed information on its chemical properties, structure, and application in experimental settings.

Introduction to Glyphosate-13C2,15N
Glyphosate-13C2,15N is a stable isotope-labeled version of glyphosate. In this molecule, two carbon atoms are

substituted with the heavy isotope Carbon-13 (¹³C), and the nitrogen atom is replaced with the heavy isotope Nitrogen-

15 (¹⁵N). This labeling does not alter the chemical behavior of the molecule but provides a distinct mass signature,

making it an invaluable tool in analytical chemistry and environmental science.

Its primary applications include its use as an internal standard for the accurate quantification of glyphosate in various

matrices using techniques like Nuclear Magnetic Resonance (NMR), Gas Chromatography-Mass Spectrometry (GC-

MS), and Liquid Chromatography-Mass Spectrometry (LC-MS).[1] Furthermore, it serves as a tracer to study the

environmental fate, transport, and degradation of glyphosate in soil and water systems.[2][3]

Like its unlabeled counterpart, Glyphosate-13C2,15N is a derivative of the amino acid glycine.[1] It functions as a

herbicide by inhibiting the shikimate pathway, a metabolic route essential for the synthesis of aromatic amino acids in

plants but absent in animals.[1]

Chemical Structure and Properties
The chemical structure of Glyphosate-13C2,15N is identical to that of glyphosate, with the exception of the isotopic

labeling at two carbon positions and the nitrogen position.

Chemical Structure Diagram
digraph "Glyphosate-13C2,15N" {

  graph [rankdir="LR", splines=true, overlap=false, nodesep=0.5, size="7.6,4", dpi=100];

  node [shape=plaintext, fontname="Arial", fontsize=12];

  edge [fontname="Arial", fontsize=12];
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// Define nodes for atoms

C1 [label="¹³C", fontcolor="#202124"];

O1 [label="O", fontcolor="#202124"];

O2 [label="OH", fontcolor="#202124"];

C2 [label="¹³CH₂", fontcolor="#202124"];

N [label="¹⁵NH", fontcolor="#202124"];

C3 [label="CH₂", fontcolor="#202124"];

P [label="P", fontcolor="#202124"];

O3 [label="O", fontcolor="#202124"];

O4 [label="OH", fontcolor="#202124"];

O5 [label="OH", fontcolor="#202124"];

// Define invisible nodes for layout

inv1 [shape=point, width=0];

inv2 [shape=point, width=0];

// Define edges to represent bonds

C1 -> O1 [label=""];

C1 -> O2 [label=""];

C1 -> C2 [label=""];

C2 -> N [label=""];

N -> C3 [label=""];

C3 -> P [label=""];

P -> O3 [label=""];

P -> O4 [label=""];

P -> O5 [label=""];

}

Major degradation pathway of Glyphosate.
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Workflow for a Glyphosate-¹³C₂,¹⁵N fate study.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or

therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or

implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

[Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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